Cas no 142784-35-8 (Gallocatechin 7,3'-di-O-gallate)

Gallocatechin 7,3'-di-O-gallate structure
142784-35-8 structure
Product Name:Gallocatechin 7,3'-di-O-gallate
CAS No:142784-35-8
MF:C29H22O15
MW:610.475989818573
CID:2060889
PubChem ID:44257116
Update Time:2025-04-21

Gallocatechin 7,3'-di-O-gallate Chemical and Physical Properties

Names and Identifiers

    • Gallocatechin 7,3'-di-O-gallate
    • 142784-35-8
    • LMPK12020129
    • Gallocatechin 7,3'-di-O-gallic acid
    • ((2R,3S)-2-(3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxyphenyl)-3,5-dihydroxy-3,4-dihydro-2H-chromen-7-yl) 3,4,5-trihydroxybenzoate
    • [(2R,3S)-2-[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxyphenyl]-3,5-dihydroxy-3,4-dihydro-2H-chromen-7-yl] 3,4,5-trihydroxybenzoate
    • Inchi: 1S/C29H22O15/c30-15-7-13(42-28(40)11-2-16(31)24(37)17(32)3-11)8-22-14(15)9-21(36)27(43-22)10-1-20(35)26(39)23(6-10)44-29(41)12-4-18(33)25(38)19(34)5-12/h1-8,21,27,30-39H,9H2
    • InChI Key: KOBSSFMETRYISX-UHFFFAOYSA-N
    • SMILES: OC1C(C2C=C(OC(C3C=C(O)C(O)=C(O)C=3)=O)C(O)=C(O)C=2)OC2C(=C(C=C(C=2)OC(C2C=C(O)C(O)=C(O)C=2)=O)O)C1

Computed Properties

  • Exact Mass: 610.09586999Da
  • Monoisotopic Mass: 610.09586999Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 7
  • Complexity: 989
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.973
  • Topological Polar Surface Area: 264Ų
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